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Compound of Interest

1-Bromo-4-
Compound Name:
(methoxymethoxy)benzene

Cat. No.: B1279410

An In-depth Technical Guide on 1-Bromo-4-(methoxymethoxy)benzene CAS Number:
25458-45-1

This technical guide provides a comprehensive overview of 1-Bromo-4-
(methoxymethoxy)benzene, a versatile synthetic intermediate. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its properties,
synthesis, applications, and relevant experimental protocols.

Physicochemical Properties

1-Bromo-4-(methoxymethoxy)benzene, also known as 4-(Methoxymethoxy)bromobenzene,
is a halogenated aromatic ether.[1] The methoxymethyl (MOM) ether serves as a stable
protecting group for the phenolic hydroxyl group, which can be readily removed under acidic
conditions.[2] This dual functionality makes it a valuable building block in multi-step organic
syntheses.[2]
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Property Value Reference
CAS Number 25458-45-1 [3]
Molecular Formula CsH9Bro: [1]
Molecular Weight 217.06 g/mol [3]
Appearance Liquid

Density 1.423 g/cm3 [1]

Boiling Point 256.291°C at 760 mmHg [1]

Flash Point 110.747°C [1]
Refractive Index 1.529 [1]

BDRBSCRINVJIXKW-
InChl Key [3]
UHFFFAOYSA-N

SMILES COCOC1=CC=C(C=C1)Br [3]

Synthesis

The synthesis of 1-Bromo-4-(methoxymethoxy)benzene is typically achieved via the
protection of the hydroxyl group of 4-bromophenol using chloromethyl methyl ether (MOM-CI)
in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).
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Reagents:
Start: Chloromethyl methyl ether (MOM-CI)
4-Bromophenol N,N-Diisopropylethylamine (DIPEA)
Solvent (e.g., DCM)

Additives

Substratq

Step 1:
MOM Protection Reaction

Reaction Mixture

Step 2:
Aqueous Workup & Extraction

Purification
(e.g., Column Chromatography)

Purified Product

Final Product:
1-Bromo-4-(methoxymethoxy)benzene
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R-Br
(1-Bromo-4-(MOM)benzene)

Oxidative Addition

Pd(O)L_n

R'-B(OR)2

AR Ol (Boronic Acid/Ester)

Catalyst
Regeneration

Transmetalation

R-Pd(Il)L_n-R'

Reductive Elimination

R-R’
(Biaryl Product)
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Anhydrous Ether
(e.g., THF, Et20)

Start:
1-Bromo-4-(MOM)benzene
+ Mg turnings

Step 1:
Grignard Reagent
Formation

Grignard Reagent: Electrophile
(MOM-O-Ph)-MgBr (e.g., Ketone, Aldehyde)

Step 2:
Nucleophilic Addition

Alkoxide Intermediate

Step 3:
Aqueous Acidic Workup
(e.g., ag. HCI, ag. NHa4Cl)

Final Product
(Alcohol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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